Cas no 2229169-56-4 (1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one
• CAS No: 2229169-56-4
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 6282017
• PubChem ID: 165655587
• Update Time: 2025-09-23

1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one
• 2229169-56-4
• EN300-1938020

• Inchi： 1S/C8H9F2NO/c1-4-3-6(5(2)11-4)7(12)8(9)10/h3,8,11H,1-2H3
• InChI Key： FAAIBDGXRPJOOC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)NC=1C)=O)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.9Ų

Additional information on 1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one (CAS No. 2229169-56-4)

In the rapidly evolving field of organic chemistry, 1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one (CAS No. 2229169-56-4) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This difluoroethanone derivative, characterized by a pyrrole ring substituted with methyl groups, is gaining attention in pharmaceutical research, material science, and agrochemical development. Its molecular framework combines the versatility of heterocyclic compounds with the stability imparted by fluorine atoms, making it a valuable candidate for further exploration.

The compound's CAS number 2229169-56-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation. Researchers investigating fluorinated organic molecules often seek this compound for its potential role in drug discovery, particularly in the design of enzyme inhibitors or bioactive intermediates. The presence of difluoro groups enhances metabolic stability, a feature highly sought after in modern medicinal chemistry to improve drug half-lives.

Recent trends in green chemistry have sparked interest in sustainable synthesis methods for compounds like 1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one. Environmental concerns and regulatory pressures are driving the development of eco-friendly synthetic routes that minimize hazardous byproducts. This aligns with growing searches for "fluorine-containing compound synthesis" and "green approaches to heterocycles" across scientific databases and AI-powered research tools.

The pyrrole core of this molecule contributes to its electronic properties, making it potentially useful in organic electronics and photovoltaic materials. As renewable energy solutions gain prominence, researchers are examining how such fluorinated pyrrole derivatives might enhance the performance of organic solar cells or light-emitting diodes. This connection to clean energy technologies significantly boosts the compound's relevance in contemporary chemical research.

Analytical characterization of CAS 2229169-56-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's structural elucidation provides valuable insights into its molecular conformation and intermolecular interactions, information crucial for understanding its reactivity and potential applications. These analytical aspects frequently appear in searches related to "structure determination of fluorinated compounds".

In the context of drug discovery, the 2,2-difluoroethanone moiety present in this molecule is particularly noteworthy. Fluorine substitution patterns are known to influence bioavailability and target binding affinity, explaining why pharmaceutical scientists often investigate compounds with this structural motif. The combination with a dimethylpyrrole system creates opportunities for structure-activity relationship studies in various therapeutic areas.

The stability of 1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one under different conditions is another area of active investigation. Researchers examining "fluorine effects on chemical stability" or "heterocycle degradation pathways" frequently encounter this compound in their literature reviews. Understanding its decomposition products and storage requirements is essential for practical applications in both academic and industrial settings.

From a synthetic chemistry perspective, the preparation of CAS 2229169-56-4 involves interesting bond-forming strategies. The construction of its carbon-fluorine bonds typically requires specialized fluorination reagents, a topic generating substantial discussion in modern organic synthesis forums. Recent advances in C-F bond formation techniques have made such compounds more accessible for research purposes.

The compound's potential as a building block for more complex structures is another reason for its growing popularity. Medicinal chemists value such molecular scaffolds for their ability to serve as cores for combinatorial libraries in drug screening programs. This application aligns with current trends toward fragment-based drug design and diversity-oriented synthesis.

As research into 2229169-56-4 continues, its physicochemical properties remain a focus of study. Parameters like logP, solubility, and pKa are critical for understanding its behavior in biological systems or material applications. These characteristics frequently appear in searches related to "property prediction of fluorinated heterocycles" and "computational chemistry of small molecules".

The safety profile of 1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one is another important consideration for researchers. While not classified as hazardous, proper laboratory handling procedures should always be followed when working with any chemical substance. This precautionary approach reflects the broader scientific community's emphasis on responsible research practices and chemical safety.

Looking ahead, the future applications of CAS 2229169-56-4 may expand into emerging fields like chemical biology or materials informatics. As artificial intelligence tools become more sophisticated in predicting molecular properties, compounds with unique structural features like this difluorinated pyrrole derivative may find novel uses that are currently unforeseen. This potential for discovery keeps the compound at the forefront of molecular innovation research.

In conclusion, 1-(2,5-dimethyl-1H-pyrrol-3-yl)-2,2-difluoroethan-1-one represents an intriguing intersection of fluorine chemistry and heterocyclic synthesis. Its CAS number 2229169-56-4 serves as a gateway to a growing body of research exploring its diverse potential applications. As scientific understanding of fluorine-containing compounds deepens, this particular molecule will likely continue to attract attention from researchers across multiple disciplines seeking to harness its unique chemical properties.